Cas no 857265-74-8 (5-ethynylpyrimidin-2-amine)

• Product Name: 5-ethynylpyrimidin-2-amine
• CAS No: 857265-74-8
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD13191925
• CID: 717701
• PubChem ID: 16109021
• Update Time: 2025-04-19

5-ethynylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,5-ethynyl-
• 2-Amino-5-ethynylpyrimidine
• 2-Pyrimidinamine, 5-ethynyl- (9CI)
• 5-ethynylpyrimidin-2-amine
• CS-0050493
• DW-Y-2 2-amino-5-ethynylpyrimidine
• AKOS006339958
• PB26890
• SY032734
• QZCOCXUODHDEBT-UHFFFAOYSA-N
• 5-Ethynyl-pyrimidin-2-ylamine
• Z1203580093
• 857265-74-8
• SCHEMBL1262340
• DB-368711
• 2-PYRIMIDINAMINE, 5-ETHYNYL-
• AS-51001
• EN300-6452718
• MFCD13191925
• P11652

• MDL： MFCD13191925
• Inchi： 1S/C6H5N3/c1-2-5-3-8-6(7)9-4-5/h1,3-4H,(H2,7,8,9)
• InChI Key： QZCOCXUODHDEBT-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=NC=1N

Computed Properties

• Exact Mass: 119.048347172g/mol
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 317.1±34.0℃ at 760 mmHg
• Flash Point: 171.5±12.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-ethynylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives